Cas no 1009-67-2 (2-Methyl-3-phenylpropanoic Acid)

2-Methyl-3-phenylpropanoic acid is a chiral carboxylic acid derivative with the molecular formula C10H12O2. It serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and fine chemicals. The compound’s phenyl and methyl substituents contribute to its steric and electronic properties, making it useful for stereoselective reactions and chiral resolution processes. Its stable structure and compatibility with various reaction conditions enhance its utility in multi-step synthetic routes. The acid functionality allows for further derivatization, including esterification or amidation, broadening its applicability in medicinal chemistry and material science. High purity grades are available to meet rigorous research and industrial standards.

2-Methyl-3-phenylpropanoic Acid structure

1009-67-2 structure

Product Name:2-Methyl-3-phenylpropanoic Acid

CAS No:1009-67-2

MF:C₁₀H₁₂O₂

MW:164.201083183289

MDL:MFCD00192301

CID:40547

PubChem ID:24864386

Update Time:2025-06-07

2-Methyl-3-phenylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

- alpha-methylhydrocinnamic acid
- 2-Benzylpropionic acid
- 2-Methyl-3-phenylpropanoic acid
- 2-Benzylpropanoic acid
- a-Methylhydrocinnamic acid
- α-methylhydrocinnamic acid
- a-Methyldihydrocinnamic acid
- α-Methylbenzenepropionic acid
- 2-Methyl-3-phenylpropionic acid
- 2-Benzylpropionicacid
- alfa-Methylhydrocinnamic acid
- 1009-67-2
- NSC 243716
- AMY25510
- MLS-0466784.0001
- CHEMBL1741113
- AKOS000345344
- J-000291
- UNII-HF5Q3W2PVC
- 2-methyl-3-phenyl-propionic acid
- AKOS016038108
- MFCD00192301
- Z513624710
- AS-44276
- alpha-Methyl-hydrocinnamic acid
- EN300-75110
- 2-Methyl-3-phenylpropanoic acid #
- NSC243716
- A897280
- alpha-Methylhydrocinnamic acid, 98%
- Benzenepropanoic acid, alpha-methyl-
- Benzenepropanoic acid, .alpha.-methyl-
- HF5Q3W2PVC
- SY185587
- CS-0106156
- SCHEMBL65930
- NSC-243716
- alpha -Methylhydrocinnamic acid
- A10414
- 2-Methyl-3-phenylpropanoic Acid
- MDL： MFCD00192301
- Inchi： 1S/C10H12O2/c1-8(10(11)12)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,11,12)
- InChI Key： MCIIDRLDHRQKPH-UHFFFAOYSA-N
- SMILES： OC(C(C)CC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 164.08400
Monoisotopic Mass: 164.08373
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 37.3

Experimental Properties

Color/Form: White or light yellow solid
Density: 1.065 g/mL at 25 °C(lit.)
Melting Point: 39-41 °C (lit.)
Boiling Point: 167-168 °C/23 mmHg(lit.)
Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C
Refractive Index: 1.5155 (estimate)
PSA: 37.30000
LogP: 1.94980
Solubility: Not determined

2-Methyl-3-phenylpropanoic Acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Safety Term：S26;S36
Risk Phrases：R36/37/38
Storage Condition：Keep it tightly closed. Store in a cool, dry place.

2-Methyl-3-phenylpropanoic Acid Pricemore >>

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Chemenu	CM278938-25g	2-Methyl-3-phenylpropanoic acid	1009-67-2	95%	25g	$344	2021-06-16
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA02043-5g	2-Methyl-3-phenylpropanoic acid	1009-67-2	98%	5g	¥1178.0	2024-07-19
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abcr	AB261136-1 g	2-Benzylpropionic acid; 97%	1009-67-2		1g	€54.80	2022-03-25
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TRC	M328293-100mg	2-Methyl-3-phenylpropanoic Acid	1009-67-2		100mg	$ 65.00	2022-06-04
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M165389-5g	2-Methyl-3-phenylpropanoic Acid	1009-67-2	98%	5g	¥1441.90	2023-09-02
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2-Methyl-3-phenylpropanoic Acid Production Method

Production Method 1

38385-67-0

1009-67-2

825-22-9

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 0 °C; 2 - 3 h, rt
2.1 Reagents: Hydrogen bromide Solvents: Water ; 24 h, 80 °C

Reference

Weak, bidentate chelating group assisted cross-coupling of C(sp3)-H bonds in aliphatic acid derivatives with aryltrifluoroborates

Cai, Zhihua; et al, Chemical Communications (Cambridge, 2018, 54(90), 12766-12769

Production Method 2

153766-81-5

1009-67-2

825-22-9

Reaction Conditions

1.1 Reagents: Silver carbonate , Potassium carbonate Catalysts: Quinone , Palladium diacetate , N-[(1S)-1-[(4S)-4,5-Dihydro-4-(phenylmethyl)-2-oxazolyl]-2,2-dimethylpropyl]acet… Solvents: 2-Methyl-2-butanol ; 24 h, 100 °C
2.1 Reagents: Hydrogen bromide Solvents: Water ; 24 h, 80 °C

Reference

Weak, bidentate chelating group assisted cross-coupling of C(sp3)-H bonds in aliphatic acid derivatives with aryltrifluoroborates

Cai, Zhihua; et al, Chemical Communications (Cambridge, 2018, 54(90), 12766-12769

Production Method 3

1009-67-2

825-22-9

Reaction Conditions

1.1 Reagents: Hydrogen bromide Solvents: Water ; 24 h, 80 °C

Reference

Weak, bidentate chelating group assisted cross-coupling of C(sp3)-H bonds in aliphatic acid derivatives with aryltrifluoroborates

Cai, Zhihua; et al, Chemical Communications (Cambridge, 2018, 54(90), 12766-12769

2-Methyl-3-phenylpropanoic Acid Raw materials

2-Methyl-3-phenylpropanoic Acid Preparation Products

2-Methyl-3-phenylpropanoic Acid Suppliers

Amadis Chemical Company Limited

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(CAS:1009-67-2)2-Methyl-3-phenylpropanoic Acid

Order Number:A897280

Stock Status:in Stock

Quantity:25g/100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:58

Price ($):328.0/1082.0

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2-Methyl-3-phenylpropanoic Acid Related Literature

1. The absolute configurations of some aryl- and alkyl-substituted 3-phenylpropanoic acids

M. B. Watson,G. W. Youngson J. Chem. Soc. C 1968 258
2. Oxazinanones as chiral auxiliaries: synthesis and evaluation in enolate alkylations and aldol reactions

Stephen G. Davies,A. Christopher Garner,Paul M. Roberts,Andrew D. Smith,Miles J. Sweet,James E. Thomson Org. Biomol. Chem. 2006 4 2753
3. Indene-based scaffolds. Design and synthesis of novel serotonin 5-HT6receptor ligands

Ermitas Alcalde,Neus Mesquida,Jordi Frigola,Sara López-Pérez,Ramon Mercè Org. Biomol. Chem. 2008 6 3795
4. Synthesis of N-propionylated (S?)-(?)-2-(pyrrolidin-2-yl)propan-2-ol and its use as a chiral auxiliary and selectivity marker in asymmetric aldol reactions

Erik Hedenstr?m,Fredrik Andersson,Mats Hjalmarsson J. Chem. Soc. Perkin Trans. 1 2000 1513
5. A general approach for the asymmetric synthesis of densely substituted piperidines and fully substituted piperidinones employing the asymmetric Mannich reaction as key step

Ainara Iza,Uxue Uria,Efraím Reyes,Luisa Carrillo,Jose L. Vicario RSC Adv. 2013 3 25800

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Amadis Chemical Company Limited

(CAS:1009-67-2)2-Methyl-3-phenylpropanoic Acid

Purity:99%/99%

Quantity:25g/100g

Price ($):328.0/1082.0